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Compound of Interest

Compound Name: Revatropate

Cat. No.: B1680566 Get Quote

For immediate release: This document provides essential procedural guidance for the safe and

compliant disposal of Revatropate (UK-112166), a research-grade antimuscarinic compound.

The following instructions are intended for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of this chemical, thereby minimizing

environmental impact and maintaining a secure laboratory environment.

Due to the limited availability of a specific Safety Data Sheet (SDS) for Revatropate, these

procedures are based on general best practices for the disposal of potent pharmaceutical

compounds of unknown specific toxicity. It is imperative to handle Revatropate with caution

and to consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and compliance with local, state, and federal regulations.

Immediate Safety Precautions
Before initiating any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including but not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from splashes.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

Disposal of Solid Revatropate Waste
Solid Revatropate waste includes expired or unwanted pure compounds, contaminated

consumables (e.g., weigh boats, pipette tips, gloves), and spill cleanup materials.

Step-by-Step Procedure:

Segregation: Do not mix Revatropate waste with general laboratory trash. All solid waste

contaminated with Revatropate must be segregated as chemical waste.

Containment: Place all solid Revatropate waste into a designated, leak-proof, and clearly

labeled hazardous waste container. The container should be made of a material compatible

with the chemical.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "Revatropate," and any other information required by your institution's EHS

department.

Storage: Store the sealed waste container in a designated satellite accumulation area for

hazardous waste until it is collected by your institution's EHS personnel or a licensed waste

disposal contractor.

Disposal of Liquid Revatropate Waste
Liquid waste containing Revatropate, such as unused solutions or contaminated solvents,

requires careful handling to prevent environmental contamination. Under no circumstances

should Revatropate solutions be poured down the drain.

Step-by-Step Procedure:

Segregation: Collect all liquid waste containing Revatropate in a dedicated, leak-proof, and

shatter-resistant container. Do not mix with other incompatible waste streams.

Containment: The liquid waste container should be kept securely closed when not in use.
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Labeling: Clearly label the container with "Hazardous Waste," the full chemical name

"Revatropate," the solvent system used, and an approximate concentration of the active

compound.

Storage: Store the sealed liquid waste container in a designated satellite accumulation area,

within secondary containment, until collection by authorized personnel.

Spill and Decontamination Procedures
In the event of a spill, the following steps should be taken immediately:

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Assess the Spill: Determine the extent of the spill and if you have the appropriate materials

and training to clean it up safely. For large or unknown spills, contact your institution's EHS

department immediately.

Containment: For small spills, use an appropriate absorbent material (e.g., chemical

absorbent pads, vermiculite, or sand) to contain the spill. Do not use combustible materials

like paper towels to absorb flammable solvent spills.

Cleanup: Carefully collect the absorbent material and any contaminated debris. Place all

cleanup materials into a designated hazardous waste container.

Decontamination: Decontaminate the spill area with an appropriate cleaning agent, followed

by a final rinse. All materials used for decontamination should also be disposed of as

hazardous waste.

Revatropate Properties and Disposal Summary
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Property Data Disposal Consideration

Chemical Name Revatropate
Use full chemical name on

waste labels.

Synonyms UK-112166
Include synonyms on labels if

commonly used in the lab.

Molecular Formula C₁₉H₂₇NO₄S
Relevant for chemical

characterization of waste.

Molecular Weight 365.5 g/mol [1] N/A for disposal procedure.

Physical State Solid (presumed)
Handle as a powder, avoiding

dust generation.

Solubility No data available

Assume solubility in common

organic solvents and handle

liquid waste accordingly.

Specific Hazards

No specific data available;

handle as a potent

antimuscarinic agent.

Assume potential toxicity and

handle with appropriate PPE.

Avoid environmental release.

Solid Waste Disposal

Segregate as hazardous

chemical waste in a labeled,

sealed container.

Follow institutional EHS

procedures.

Liquid Waste Disposal

Collect in a labeled, sealed

container. Do not dispose

down the drain.

Follow institutional EHS

procedures for chemical liquid

waste.
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Revatropate Waste Generated
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Caption: Decision workflow for the proper disposal of Revatropate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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